Cas no 588674-42-4 (5-1-(4-Chloro-3,5-dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)
588674-42-4 structure
Product Name:5-1-(4-Chloro-3,5-dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:588674-42-4
MF:C13H16ClN3OS
MW:297.803640365601
MDL:MFCD03943564
CID:866821
Update Time:2026-04-29
5-1-(4-Chloro-3,5-dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-(4-Chloro-3,5-dimethylphenoxy)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 3-[1-(4-chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-1H-1,2,4-triazole-5-thione
- 5-[1-(4-Chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-[1-(4-chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
- ART-CHEM-BB B018185
- AC1MPR4V
- ALBB-003503
- BBL016822
- CTK6A6102
- MolPort-001-626-188
- STK435256
- 5-1-(4-Chloro-3,5-dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD03943564
- Inchi： InChI=1S/C13H16ClN3OS/c1-7-5-10(6-8(2)11(7)14)18-9(3)12-15-16-13(19)17(12)4/h5-6,9H,1-4H3,(H,16,19)
- InChI Key： WPDKZGFYSUMDLJ-UHFFFAOYSA-N
- SMILES： CC1=C(C(=CC(=C1)OC(C)C2=NN=C(N2C)S)C)Cl
Computed Properties
- Exact Mass: 297.07000
- Monoisotopic Mass: 297.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.31
- Boiling Point: 400.5°C at 760 mmHg
- Flash Point: 196°C
- Refractive Index: 1.625
- PSA: 78.74000
- LogP: 3.51400
5-1-(4-Chloro-3,5-dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-1-(4-Chloro-3,5-dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-1-(4-Chloro-3,5-dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T775573-100mg |
5-[1-(4-Chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
588674-42-4 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T775573-500mg |
5-[1-(4-Chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
588674-42-4 | 500mg |
$ 210.00 | 2022-06-02 | ||
| TRC | T775573-1g |
5-[1-(4-Chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
588674-42-4 | 1g |
$ 320.00 | 2022-06-02 | ||
| abcr | AB214126-1 g |
5-[1-(4-Chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol; 95% |
588674-42-4 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB214126-5 g |
5-[1-(4-Chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol; 95% |
588674-42-4 | 5 g |
€749.60 | 2023-07-20 | ||
| Chemenu | CM114757-1g |
5-[1-(4-chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
588674-42-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM114757-5g |
5-[1-(4-chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
588674-42-4 | 95% | 5g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1266156-1g |
5-[1-(4-chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
588674-42-4 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1266156-5g |
5-[1-(4-chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
588674-42-4 | 95% | 5g |
$650 | 2024-06-06 | |
| abcr | AB214126-1g |
5-[1-(4-Chloro-3,5-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; . |
588674-42-4 | 95% | 1g |
€230.10 | 2025-04-17 |
5-1-(4-Chloro-3,5-dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
588674-42-4 (5-1-(4-Chloro-3,5-dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol) Related Products
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- 588673-53-4(5-1-(4-Chloro-2-methylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)
- 588692-06-2(5-1-(2-Chloro-5-methylphenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 588674-00-4(5-1-(4-Chloro-2-methylphenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 478686-86-1(5-1-(3-Chlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 156867-74-2(5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 588673-47-6(5-(4-Chloro-2-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)
- 588673-95-4(4-Ethyl-5-1-(3-methylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol)
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